5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide

• IUPAC Name: 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H13ClN2O5/c1-25-13-5-2-11(3-6-13)20-18(22)17-9-8-16(26-17)14-7-4-12(21(23)24)10-15(14)19/h2-10H,1H3,(H,20,22)
• InChI Key: AGHYCDUAXGIZPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H13ClN2O5
• Molecular Weight: 372.8 g/mol

Description

5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide, also known as CNF, is a chemical compound that has been extensively studied for its potential applications in scientific research. CNF belongs to the class of furan-2-carboxamides, which are known to exhibit various biological activities. In

Scientific Research Applications

5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has been found to modulate the activity of ion channels and receptors, which are important for neuronal communication. In immunology, 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has been shown to modulate the immune response and reduce inflammation.

Mechanism of Action

The mechanism of action of 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide is not fully understood, but it is believed to involve the modulation of ion channels and receptors. 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has been shown to activate the TRPA1 ion channel, which is involved in pain perception and inflammation. 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has also been shown to modulate the activity of NMDA receptors, which are important for learning and memory.
Biochemical and Physiological Effects:
5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has been shown to exhibit various biochemical and physiological effects. In cancer cells, 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has been found to induce apoptosis and inhibit cell growth. In neurons, 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has been shown to modulate the activity of ion channels and receptors, which can affect neuronal communication. In immune cells, 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has been shown to modulate the immune response and reduce inflammation.

Advantages and Limitations for Lab Experiments

5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide has several advantages for lab experiments, including its high purity and high yields. However, 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide is a relatively new compound, and its effects on biological systems are not fully understood. Additionally, 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide may exhibit off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide. One area of interest is the development of 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide derivatives with improved potency and selectivity. Another area of interest is the investigation of the effects of 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide on different biological systems, such as the cardiovascular system and the gastrointestinal system. Additionally, the development of new methods for the synthesis of 5-(2-chloro-4-nitrophenyl)-N-(4-methoxyphenyl)-2-furamide and its derivatives may enable the production of larger quantities of these compounds for further research.